N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C20H20N2OS/c1-3-15-9-6-7-14(2)20(15)22-18(23)13-24-19-12-11-16-8-4-5-10-17(16)21-19/h4-12H,3,13H2,1-2H3,(H,22,23)
• InChI Key: QTKXCYXENVWKTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=CC=CC=C3C=C2)C
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide, also known as EMQ, is a chemical compound that has been studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects that make it of interest to the scientific community. In

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are important for cell growth and survival. N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to inhibit the activity of proteins such as AKT, ERK, and NF-κB, which are involved in cell proliferation and survival. N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has also been found to induce apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to have a variety of biochemical and physiological effects. In cancer cells, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to inhibit cell proliferation, induce apoptosis, and inhibit the formation of new blood vessels. In neurology, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In immunology, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to modulate the immune response and may be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has several advantages for lab experiments. It is stable and easy to handle, and it can be synthesized in high yields and purity. However, there are also limitations to using N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has not been extensively studied in vivo, and its efficacy and safety in animal models and humans are not yet known.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide. One area of interest is the development of new synthetic methods for N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide that are more efficient and environmentally friendly. Another area of interest is the study of N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide in animal models to better understand its efficacy and safety. Additionally, more research is needed to fully understand the mechanism of action of N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide and its potential therapeutic applications in various fields, including cancer research, neurology, and immunology.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide involves the reaction of 2-quinolinethiol with 2-bromoacetophenone in the presence of a base. The resulting product is then subjected to a Friedel-Crafts acylation reaction with 2-ethyl-6-methylphenol to yield N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide. This synthesis method has been optimized to produce N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide in high yields and purity.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neurology, and immunology. In cancer research, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurology, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In immunology, N-(2-ethyl-6-methylphenyl)-2-(2-quinolinylthio)acetamide has been found to modulate the immune response and may be useful in the treatment of autoimmune diseases.